Cas no 143060-31-5 (Boc-D-Ala(3,3-diphenyl)-OH)

• Product Name: Boc-D-Ala(3,3-diphenyl)-OH
• CAS No: 143060-31-5
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• MDL: MFCD00191187
• CID: 64750
• PubChem ID: 24872924
• Update Time: 2025-10-29

Boc-D-Ala(3,3-diphenyl)-OH Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-3,3-diphenylpropanoic acid
• RARECHEM BK PT 0197
• (R)-N-(TERT-BUTOXYCARBONYL)-BETA-PHENYL-PHENYLALN-(tert-Butoxycarbonyl)-beta-phenyl-D-phenylalanine ANINE
• N-(TERT-BUTOXYCARBONYL)-BETA-PHENYL-D-PHENYLALANINE
• N-BOC-BETA-PHENYL-D-PHENYLALANINE
• N-ALPHA-T-BUTOXYCARBONYL-D-3,3-DIPHENYLALANINE
• D-PHENYLALANINE,N-[(1,1-DIMETHYLETHOXY)CARBONYL]-B-PHENYL-
• BOC-3,3-DIPHENYL-D-ALANINE
• (R)-N-Boc-2-amino-3,3-diphenylpropionic acid
• Boc-(R)-2-amino-3,3-diphenylpropanoic acid
• Boc-D-3,3-Diphenylalanine
• N-(tert-Butoxycarbonyl)-β-phenyl-D-phenylalanine
• Boc-D-Ala(3,3-diphenyl)-OH
• (R)-2-(tert-butoxycarbonylamino)-3,3-diphenylpropanoic acid
• (2R)-2-(tert-butoxycarbonylamino)-3,3-diphenyl-propanoic acid
• (2R)-2-(tert-butoxycarbonylamino)-3,3-diphenyl-propionic acid
• (2R)-2
• SCHEMBL503473
• A50125
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3,3-diphenylpropanoic acid
• MFCD00191187
• HY-W008432
• N-(tert-Butoxycarbonyl)-3-phenyl-L-phenylalanine
• AC-4629
• N-(tert-Butoxycarbonyl)- beta -phenyl-D-phenylalanine
• AKOS016842461
• CS-W008432
• TYJDOLCFYZSNQC-QGZVFWFLSA-N
• (R)-N-Boc-2-amino-3,3-diphenylpropanoic acid
• DS-17441
• N-tert-butoxycarbonyl-(2R)-3,3-diphenylalanine
• N-(tert-Butoxycarbonyl)-beta-phenyl-D-phenylalanine, 98%
• A885028
• Boc-D-Dph-OH
• AC-4628
• 117027-46-0
• J-007737
• 143060-31-5
• (2R)-2-[(tert-butoxycarbonyl)amino]-3,3-diphenylpropanoic acid
• DB-002660
• A-phenyl-D-phenylalanine
• N-(tert-Butoxycarbonyl)-

• MDL： MFCD00191187
• Inchi： 1S/C20H23NO4/c1-20(2,3)25-19(24)21-17(18(22)23)16(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,16-17H,1-3H3,(H,21,24)(H,22,23)/t17-/m1/s1
• InChI Key： TYJDOLCFYZSNQC-QGZVFWFLSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C(C1C=CC=CC=1)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 341.16300
• Monoisotopic Mass: 341.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4

Experimental Properties

• Color/Form: solid
• Density: 1.167g/cm3
• Melting Point: 157 °C (dec.) (lit.)
• Boiling Point: 502.7ºC at 760mmHg
• Flash Point: 257.8ºC
• Refractive Index: 1.56
• PSA: 75.63000
• LogP: 4.18730
• Solubility: Not determined
• Optical Activity: [α]20/D −29.5°, c = 1 in ethanol

Boc-D-Ala(3,3-diphenyl)-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Other Chemical Reagents

Additional information on Boc-D-Ala(3,3-diphenyl)-OH

Professional Introduction to Boc-D-Ala(3,3-diphenyl)-OH (CAS No. 143060-31-5)

Boc-D-Ala(3,3-diphenyl)-OH is a specialized chemical compound widely utilized in the field of pharmaceutical research and peptide synthesis. With the CAS number 143060-31-5, this compound has garnered significant attention due to its unique structural properties and versatile applications in medicinal chemistry. This introduction delves into the compound's characteristics, its role in modern research, and its potential implications for future therapeutic developments.

The molecular structure of Boc-D-Ala(3,3-diphenyl)-OH consists of a protected amino acid derivative, where the D-alanine residue is modified with a tert-butoxycarbonyl (Boc) group at the nitrogen terminus and a 3,3-diphenyl substitution at the alpha carbon. This configuration enhances its stability and reactivity, making it an invaluable building block in peptide synthesis. The Boc group provides an amide protection that is stable under basic conditions but can be selectively removed under acidic conditions, allowing for precise control during peptide assembly.

In recent years, advancements in synthetic chemistry have led to the development of novel methodologies for constructing complex peptides. The use of Boc-D-Ala(3,3-diphenyl)-OH has been particularly noteworthy in the synthesis of peptidomimetics and cyclic peptides, which are increasingly recognized for their potential in drug discovery. These peptidomimetics often exhibit improved pharmacokinetic properties compared to their linear counterparts, making them attractive candidates for therapeutic applications.

One of the most compelling aspects of Boc-D-Ala(3,3-diphenyl)-OH is its role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is a key strategy in treating numerous diseases, including cancer and infectious disorders. The unique structural features of this compound allow it to mimic natural substrates and interfere with protease activity, thereby blocking pathological processes. Recent studies have demonstrated its efficacy in inhibiting specific proteases such as matrix metalloproteinases (MMPs), which are involved in tissue degradation and cancer metastasis.

The 3,3-diphenyl substitution in Boc-D-Ala(3,3-diphenyl)-OH contributes to its enhanced binding affinity and selectivity towards target enzymes. This modification increases the hydrophobicity of the molecule, allowing it to interact more effectively with hydrophobic pockets within the enzyme active site. Such interactions are critical for developing high-affinity inhibitors that can effectively disrupt enzymatic activity without affecting other biological processes.

Moreover, the Boc-protected amino acid has been instrumental in the development of solid-phase peptide synthesis (SPPS), a widely used technique for constructing peptides on resin supports. The stability provided by the Boc group ensures that each amino acid addition occurs under controlled conditions, minimizing side reactions and improving yield. This has made Boc-D-Ala(3,3-diphenyl)-OH a preferred choice for researchers engaged in large-scale peptide production.

The compound's versatility extends beyond protease inhibition; it has also been explored in the development of vaccine candidates. Peptides derived from pathogenic proteins can elicit immune responses when administered as vaccines. By incorporating residues like D-alanine into these peptides, researchers can enhance their stability and immunogenicity. The 3,3-diphenyl group further contributes to improved pharmacokinetics by increasing resistance to enzymatic degradation in vivo.

In conclusion, Boc-D-Ala(3,3-diphenyl)-OH (CAS No. 143060-31-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an indispensable tool for peptide synthesis and drug development. As research continues to uncover new applications for this compound, its importance in addressing complex diseases will only grow. The ongoing exploration of peptidomimetics and protease inhibitors highlights the enduring relevance of this compound in modern medicinal chemistry.